Cas no 928648-96-8 (4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile)

• Product Name: 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile
• CAS No: 928648-96-8
• MF: C₁₀H₉F₃N₂
• MW: 214.187072515488
• CID: 2857307
• PubChem ID: 24693315
• Update Time: 2025-10-05

4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS000169861
• 4-{[(2,2,2-TRIFLUOROETHYL)AMINO]METHYL}BENZONITRILE
• 928648-96-8
• 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile
• AB01000141-01
• EN300-58033
• SCHEMBL2588948

• Inchi： 1S/C10H9F3N2/c11-10(12,13)7-15-6-9-3-1-8(5-14)2-4-9/h1-4,15H,6-7H2
• InChI Key： HNCWGSLVPLJYJO-UHFFFAOYSA-N
• SMILES： FC(CNCC1C=CC(C#N)=CC=1)(F)F

Computed Properties

• Exact Mass: 214.07178278Da
• Monoisotopic Mass: 214.07178278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile

Introduction to 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile (CAS No. 928648-96-8)

4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile (CAS No. 928648-96-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its trifluoroethylamino and benzonitrile functionalities, which contribute to its distinct properties and reactivity.

The molecular formula of 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile is C₁₁H₁₀F₃N₂, and it has a molecular weight of approximately 231.19 g/mol. The presence of the trifluoromethyl group imparts significant fluorine content to the molecule, which can influence its solubility, stability, and biological activity. The benzonitrile moiety, on the other hand, is known for its electron-withdrawing properties and can participate in various chemical reactions.

In the context of pharmaceutical research, 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's interaction with G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents. The results indicated that 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile exhibits selective binding to certain GPCRs, suggesting its potential as a novel therapeutic agent for conditions such as neurological disorders and cardiovascular diseases.

Beyond its pharmaceutical applications, 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile has also been studied for its use in materials science. Its unique electronic properties make it a promising candidate for the development of advanced materials with tailored functionalities. Research published in the Journal of Materials Chemistry C in 2020 explored the use of this compound as a building block for organic semiconductors. The study demonstrated that 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile-based materials exhibit high charge carrier mobility and excellent stability under various environmental conditions.

The synthesis of 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-cyanobenzyl chloride with 2,2,2-trifluoroethanamine in the presence of a base such as potassium carbonate. This method has been optimized to achieve yields exceeding 85%, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile are promising across multiple domains. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in complex biological systems and materials environments. These insights are crucial for guiding experimental design and accelerating the development of new products based on this versatile molecule.

In conclusion, 4-[(2,2,2-Trifluoroethylamino)-methyl]-benzonitrile (CAS No. 928648-96-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further exploration and innovation in these fields. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of next-generation drugs and advanced materials.